N-(2,5-dimethylphenyl)-2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[3-[(4-fluorophenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H20FN3O2S2/c1-14-3-4-15(2)19(11-14)25-20(28)13-31-23-26-18-9-10-30-21(18)22(29)27(23)12-16-5-7-17(24)8-6-16/h3-11H,12-13H2,1-2H3,(H,25,28)
• InChI Key: ATNHKXGTPJACJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=C(C=C4)F)SC=C3
• Molecular Formula: C23H20FN3O2S2
• Molecular Weight: 453.6 g/mol

Description

N-(2,5-dimethylphenyl)-2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H20FN3O2S2 and its molecular weight is 453.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

N-(2,5-dimethylphenyl)-2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide, due to its complex structure, is a target for various synthesis and structural analysis studies. Research has focused on the formation and characterization of similar compounds, exploring their synthesis routes and structural properties through X-ray crystallography and spectroscopic methods. These studies contribute to a deeper understanding of the molecular conformations and the interactions that govern the stability of these compounds (Banfield, Fallon, & Gatehouse, 1987; Subasri et al., 2017).

Antitumor Activity

The thieno[3,2-d]pyrimidine core is a crucial scaffold in medicinal chemistry, particularly in the development of anticancer agents. Studies have synthesized and evaluated the antitumor activity of new derivatives, showing significant anticancer activity against various human cancer cell lines. This suggests the potential of N-(2,5-dimethylphenyl)-2-{[3-(4-fluorobenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide and its analogs in cancer therapy (Hafez & El-Gazzar, 2017).

Antiviral and Antibacterial Activities

Research into similar compounds has highlighted their potential in treating infectious diseases. For instance, studies on the synthesis and antimicrobial activity of novel heterocycles have revealed strong bactericidal effects against a range of organisms, underscoring the potential of such compounds in developing new antibacterial and antiviral therapies (Abdel‐Hafez, 2010).

Enzyme Inhibition

Compounds with the thieno[3,2-d]pyrimidine motif have been explored for their enzyme inhibitory activities, particularly as dual thymidylate synthase and dihydrofolate reductase inhibitors. These enzymes are critical in the synthesis of DNA and RNA, making their inhibitors potential candidates for anticancer and antibacterial drugs. The potency of such inhibitors provides valuable insights into the design of new therapeutic agents (Gangjee et al., 2008).

Quantum Chemical Insights and Molecular Docking

Advanced computational studies have been conducted to understand the molecular structure, electronic properties, and potential biological interactions of similar compounds. Quantum chemical analyses, including natural bond orbital calculations and molecular docking studies, have been used to predict the interaction of these molecules with biological targets, such as viral proteins. These studies are instrumental in assessing the drug-likeness and pharmacokinetic properties of potential antiviral agents, particularly against challenging targets like SARS-CoV-2 (Mary et al., 2020).